Cas no 1402936-02-0 (Tert-butyl 4-hydroxy-2-methylbenzoate)

• Product Name: Tert-butyl 4-hydroxy-2-methylbenzoate
• CAS No: 1402936-02-0
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 4937894
• Update Time: 2025-06-13

Tert-butyl 4-hydroxy-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-hydroxy-2-methylbenzoate
• Benzoic acid,4-(hydroxymethyl)-, 1,1-dimethylethyl ester
• Tert-butyl 4-hydroxy-2-methylbenzoate

• Inchi： 1S/C12H16O3/c1-8-7-9(13)5-6-10(8)11(14)15-12(2,3)4/h5-7,13H,1-4H3
• InChI Key： OXDRELHWFXGKNM-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 208.109944368 g/mol
• Monoisotopic Mass: 208.109944368 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5
• Molecular Weight: 208.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Tert-butyl 4-hydroxy-2-methylbenzoate

Comprehensive Analysis of Tert-butyl 4-hydroxy-2-methylbenzoate (CAS No. 1402936-02-0): Properties, Applications, and Industry Trends

Tert-butyl 4-hydroxy-2-methylbenzoate (CAS No. 1402936-02-0) is a specialized organic compound gaining attention in pharmaceutical intermediates, fragrance synthesis, and advanced material research. This ester derivative of 4-hydroxy-2-methylbenzoic acid features a tert-butyl group that enhances its stability and solubility, making it valuable for controlled-release formulations and precision chemical processes. The compound's molecular structure (C12H16O3) exhibits unique steric effects due to the bulky tert-butyl moiety, which influences its reactivity patterns in nucleophilic substitution reactions.

Recent patent filings (2022-2023) reveal growing interest in Tert-butyl 4-hydroxy-2-methylbenzoate as a building block for non-steroidal anti-inflammatory drug (NSAID) analogs. Its 4-hydroxy-2-methylbenzoate core serves as a pharmacophore in developing COX-2 selective inhibitors, with researchers optimizing the tert-butyl ester group to modulate bioavailability. Analytical studies using HPLC-MS (Journal of Medicinal Chemistry, 2023) demonstrate its stability in physiological pH ranges, addressing formulation challenges that users frequently search for in pharmaceutical development forums.

In cosmetic science, the compound's dual functionality (hydroxy and ester groups) enables its use as a UV-stabilizing carrier for suncare products. Industry reports highlight its compatibility with silicone-based delivery systems—a trending topic in cosmetic chemistry discussions. The methylbenzoate moiety contributes to mild fragrance characteristics, with perfumers exploring its slow-release properties in luxury scent formulations (Fragrance Journal Q2 2023).

Material scientists are investigating CAS 1402936-02-0 as a monomer for specialty polymers. Its tert-butyl group provides steric hindrance that prevents premature polymerization during storage—a key advantage searched by industrial chemists. Thermogravimetric analysis (TGA) data shows decomposition onset at 218°C, making it suitable for high-temperature processing applications. Startups in sustainable packaging are patenting its derivatives as biodegradable plasticizers, aligning with circular economy trends dominating Google Scholar searches.

Synthetic methodologies for Tert-butyl 4-hydroxy-2-methylbenzoate continue to evolve, with green chemistry approaches receiving particular attention. A 2023 ACS Sustainable Chemistry study demonstrated microwave-assisted synthesis achieving 92% yield—addressing common user queries about process optimization. The compound's crystalline form (melting point 86-88°C) shows excellent batch-to-batch reproducibility, a critical factor for quality control discussions in pharmaceutical subreddits.

Regulatory status updates (as of Q3 2023) indicate 1402936-02-0 complies with REACH and TSCA requirements, with no endocrine disruption alerts—a frequent concern in cosmetic ingredient searches. Its environmental persistence (OECD 301F tests show 28% biodegradation in 28 days) positions it favorably compared to traditional benzoate esters in eco-conscious formulations. Analytical reference standards are now available through major chemical suppliers, reflecting growing commercial demand.

Future research directions focus on enzymatic resolution of its chiral derivatives—a hot topic in asymmetric synthesis forums. Computational chemistry models (recent JPCL publications) predict enhanced binding affinities when the 4-hydroxy group is functionalized, opening new drug discovery avenues. Industry analysts project 6.8% CAGR for similar methylbenzoate derivatives through 2028, driven by demand in Asian pharmaceutical hubs.